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Introduction

9(S)-hydroxy-10(E),12(Z)-octadecadienoic acid (9(S)-HODE) is a bioactive lipid metabolite of
linoleic acid, implicated in various physiological and pathological processes, including
inflammation and atherosclerosis. In biological systems, 9(S)-HODE can be esterified to
cholesterol, forming 9(S)-HODE cholesteryl ester. This esterified form is a significant
component of oxidized low-density lipoprotein (oxLDL) and is found in atherosclerotic lesions.
[1][2] Accurate quantification of 9(S)-HODE cholesteryl ester in biological matrices is crucial
for understanding its role in disease. Solid-phase extraction (SPE) is a robust and efficient
technique for the selective isolation and purification of lipid species from complex samples prior
to downstream analysis by methods such as liquid chromatography-mass spectrometry (LC-
MS).[3][4] This application note provides a detailed protocol for the solid-phase extraction of
9(S)-HODE cholesteryl ester from biological samples.

Signaling Pathway of the Bioactive Component:
9(S)-HODE

While 9(S)-HODE cholesteryl ester is a transport and storage form of 9(S)-HODE, the free
acid is the primary bioactive molecule. The ester must be hydrolyzed to release 9(S)-HODE,
which can then interact with various cellular targets to initiate signaling cascades. The following
diagram illustrates the generation and signaling of 9(S)-HODE.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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